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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554 Get Quote

Technical Support Center: Reactive Yellow 185
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with

Reactive Yellow 185. Our aim is to help you overcome common challenges and achieve

consistent, high-quality results in your dyeing experiments.

Frequently Asked Questions (FAQs)
Q1: What is Reactive Yellow 185?

Reactive Yellow 185 is an azo-class reactive dye, appearing as a green-light yellow powder. It

is primarily used for dyeing cellulosic fibers such as cotton, where it forms a covalent bond with

the fiber, resulting in excellent colorfastness. Its molecular formula is C₂₇H₂₄ClK₃N₈O₁₅S₄.[1]

Q2: What are the main causes of uneven dyeing with reactive dyes?

Uneven dyeing with reactive dyes can stem from several factors, including:

Improper pretreatment of the substrate: Residual impurities, oils, or waxes on the fiber can

hinder uniform dye absorption.

Dye agglomeration: The dye may not be fully dissolved in the dyebath, leading to specks or

blotches of color.
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Incorrect dyeing parameters: Deviations in temperature, pH, and salt concentration can

affect the rate of dye uptake and fixation.

Poor dye liquor circulation: Inadequate agitation or overloading of the dyeing vessel can

result in uneven dye distribution.

Q3: What is the role of salt in the reactive dyeing process?

In a neutral or slightly acidic dyebath, both the cellulosic fibers and the reactive dye molecules

carry a negative charge, leading to electrostatic repulsion. Salt, such as sodium chloride or

sodium sulfate, is added to the dyebath to neutralize the negative charge on the fiber surface.

This reduces the repulsion, allowing the dye molecules to approach and adsorb onto the fiber.

[2][3]

Q4: Why is an alkaline pH necessary for fixation?

An alkaline environment, typically achieved by adding soda ash (sodium carbonate), is crucial

for the chemical reaction between the reactive dye and the hydroxyl groups of the cellulosic

fibers. The alkali activates the hydroxyl groups on the cellulose, enabling the formation of a

stable, covalent ether bond with the dye molecule. The optimal pH for fixation of most medium-

temperature reactive dyes is between 10.5 and 11.0.[4][5]

Q5: What is dye hydrolysis and how can it be minimized?

Dye hydrolysis is a competing reaction where the reactive dye reacts with the hydroxyl ions in

the water instead of the fiber. This hydrolyzed dye can no longer form a covalent bond with the

cellulose, leading to a loss of color yield and poor wash fastness. To minimize hydrolysis, it is

important to control the dyeing parameters. Avoid excessively high temperatures and prolonged

dyeing times after the addition of alkali.[6]

Troubleshooting Guide
Problem 1: Speckled or Blotchy Dyeing
Q: My dyed substrate has dark spots or blotches of color. What is the cause and how can I fix

it?

A: This issue is often caused by undissolved dye particles or dye agglomeration in the dyebath.
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Possible Causes & Solutions:

Cause Solution

Incomplete Dye Dissolution

Ensure the dye is completely dissolved before

adding it to the dyebath. Create a stock solution

by pasting the dye with a small amount of cold

water and then adding hot water (around 80°C)

while stirring continuously. Filter the dye solution

before adding it to the main dyebath.

High Water Hardness

Use deionized or softened water for preparing

the dyebath. Hard water ions (calcium and

magnesium) can promote dye agglomeration.

Incorrect Order of Chemical Addition

Add the dissolved dye to the dyebath before

adding the salt. Add the alkali (soda ash) last,

after the dye has had time to evenly distribute

and adsorb onto the fiber.

Problem 2: Pale or Light Shades
Q: The final color of my dyed material is much lighter than expected. What could be the

reason?

A: A pale shade can result from insufficient dye uptake, premature dye hydrolysis, or incorrect

fixation conditions.

Possible Causes & Solutions:
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Cause Solution

Insufficient Dye Concentration
Verify the dye concentration in your recipe.

Ensure accurate weighing of the dye powder.

Suboptimal pH

Check the pH of the dyebath after adding alkali.

The optimal pH for fixation is typically between

10.5 and 11.0.[4][5] Adjust with soda ash if

necessary.

Low Dyeing Temperature

Ensure the dyeing temperature is maintained

within the optimal range. For many reactive

dyes, the ideal temperature for fixation is around

60°C.[7][8]

Premature Dye Hydrolysis

Avoid letting the dye solution sit for extended

periods after adding the alkali. Add the alkali

towards the end of the dyeing cycle to allow for

dye exhaustion before fixation.

Insufficient Salt Concentration

The amount of salt is crucial for dye exhaustion.

Refer to the table below for recommended salt

concentrations based on the desired shade

depth.

Problem 3: Shading Variations (e.g., darker ends, lighter
middle)
Q: I am observing inconsistent shading across the fabric. Why is this happening?

A: Shading variations are typically due to uneven dye absorption or fixation.

Possible Causes & Solutions:
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Cause Solution

Uneven Pretreatment

Ensure the substrate is thoroughly and uniformly

scoured and bleached to remove all impurities.

This provides a consistent surface for dyeing.

Poor Liquor Circulation

Ensure proper agitation of the dyebath and

avoid overloading the dyeing equipment to allow

for even distribution of the dye liquor.

Too Rapid Addition of Salt or Alkali
Add salt and alkali portion-wise over a period of

time to allow for gradual and even uptake.

Temperature Fluctuations
Maintain a constant and uniform temperature

throughout the dyeing process.

Optimal Dyeing Parameters
The following tables provide recommended starting parameters for the exhaust dyeing of

cotton with Reactive Yellow 185. These may need to be optimized based on your specific

substrate and equipment.

Table 1: Recommended Salt and Soda Ash Concentrations

Shade Depth (% owf) Sodium Sulfate (g/L) Soda Ash (g/L)

< 0.5 20 10

0.5 - 1.0 30 15

1.0 - 2.0 40 20

2.0 - 4.0 60 20

> 4.0 80 20

owf: on the weight of the

fabric[9]

Table 2: General Dyeing Process Parameters
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Parameter Recommended Value

Liquor Ratio 1:10 to 1:20

Dyeing Temperature 60°C[7][8]

Fixation pH 10.5 - 11.0[4][5]

Dyeing Time 60 - 90 minutes

Experimental Protocol: Exhaust Dyeing of Cotton
Fabric
This protocol outlines a standard laboratory procedure for dyeing cotton fabric with Reactive
Yellow 185.

Materials:

Reactive Yellow 185

Scoured and bleached cotton fabric

Sodium chloride (NaCl) or Sodium sulfate (Na₂SO₄)

Soda ash (Na₂CO₃)

Wetting agent

Sequestering agent (optional, for hard water)

Acetic acid

Laboratory dyeing apparatus (e.g., beaker dyer, shaking water bath)

Procedure:

Fabric Preparation:

Weigh the dry cotton fabric.
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Thoroughly wet the fabric with deionized water containing a small amount of wetting

agent.

Dye Bath Preparation:

Set the liquor ratio (e.g., 1:15).

Fill the dyeing vessel with the required amount of deionized water.

Add a sequestering agent if using hard water.

Set the temperature to 30°C.

Dyeing Cycle:

Add the pre-wetted fabric to the dyebath and run for 10 minutes to ensure even wetting.

Prepare a stock solution of Reactive Yellow 185 by pasting the required amount of dye

with a small amount of cold water, then dissolving it with hot water (80°C).

Add the dissolved dye solution to the dyebath.

Run for 10 minutes.

Gradually add the required amount of salt (see Table 1) in two portions over 20 minutes.

Raise the temperature to 60°C at a rate of 1.5°C per minute.

Run for 30 minutes at 60°C.

Add the required amount of pre-dissolved soda ash (see Table 1) to the dyebath.

Continue dyeing at 60°C for 60 minutes.

Washing and Rinsing:

Drain the dyebath.

Rinse the fabric with cold water.
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Neutralize the fabric with a dilute solution of acetic acid (0.5-1.0 g/L) at 50°C for 10

minutes.

Rinse with warm water.

Soap the fabric at the boil (95-100°C) for 15 minutes with a neutral detergent to remove

any unfixed dye.

Rinse thoroughly with hot and then cold water.

Squeeze and air dry the fabric.

Visualizations
Caption: Troubleshooting workflow for uneven dyeing.

Caption: Reaction of Reactive Yellow 185 with cellulose.

Caption: Experimental workflow for exhaust dyeing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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